Cas no 2228232-35-5 (1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one)

• Product Name: 1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one
• CAS No: 2228232-35-5
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 6344438
• PubChem ID: 165839115
• Update Time: 2025-07-23

1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one
• 1-[4-methyl-3-(trifluoromethyl)phenyl]propan-2-one
• EN300-1944516
• 2228232-35-5

• Inchi： 1S/C11H11F3O/c1-7-3-4-9(5-8(2)15)6-10(7)11(12,13)14/h3-4,6H,5H2,1-2H3
• InChI Key： PTUIPIKXCUKKRR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C)CC(C)=O)(F)F

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one

Introduction to 1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one (CAS No. 2228232-35-5)

1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one, identified by the CAS number 2228232-35-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a trifluoromethyl group and a methyl-substituted phenyl ring, exhibits unique structural and chemical properties that make it a valuable candidate for further investigation in various applications, particularly in the development of novel therapeutic agents.

The presence of the trifluoromethyl group in the molecular structure of this compound imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. This characteristic has garnered attention from researchers exploring ways to optimize pharmacokinetic profiles of small molecule drugs. Additionally, the methyl-substituted phenyl ring contributes to the compound's overall stability and reactivity, making it a versatile building block for synthesizing more complex molecules.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved biological activity and resistance to degradation. The trifluoromethyl group, in particular, is widely recognized for its ability to modulate enzyme interactions and enhance binding affinity to biological targets. This has led to its incorporation into numerous drug candidates that are currently undergoing preclinical and clinical evaluations. The compound 1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one is no exception and represents a promising scaffold for further derivatization.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The combination of a methyl-substituted phenyl ring and a trifluoromethyl group provides a rich platform for structural diversity, allowing chemists to explore a wide range of functionalizations. This flexibility has been exploited in the design of molecules targeting various disease pathways, including oncology, inflammation, and central nervous system disorders.

Recent studies have highlighted the role of 1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one as an intermediate in the synthesis of novel pharmacological agents. For instance, researchers have demonstrated its utility in generating derivatives with enhanced binding affinity to specific receptors or enzymes. These derivatives have shown promise in preclinical models, exhibiting properties such as improved selectivity and reduced toxicity. Such findings underscore the importance of this compound as a key intermediate in drug discovery efforts.

The chemical properties of 1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one also make it an attractive candidate for use in materials science applications. The presence of both aromatic and aliphatic moieties allows for diverse interactions with other molecules, making it suitable for applications ranging from polymer additives to liquid crystals. Furthermore, its stability under various conditions enhances its utility in industrial processes where chemical integrity is paramount.

In conclusion, 1-4-methyl-3-(trifluoromethyl)phenylpropan-2-one (CAS No. 2228232-35-5) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features, including the trifluoromethyl group and the methyl-substituted phenyl ring, make it a valuable building block for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative solutions is likely to grow.